Cas no 1131614-92-0 (3-Iodo-4-phenethoxybenzoic acid)

• Product Name: 3-Iodo-4-phenethoxybenzoic acid
• CAS No: 1131614-92-0
• Molecular Formula: C₁₅H₁₃O₃I
• Molecular Weight: 368.16592
• CID: 1030576
• PubChem ID: 44828898

3-Iodo-4-phenethoxybenzoic acid Properties

Names and Identifiers

• 3-Iodo-4-phenethoxybenzoic acid
• 3-iodo-4-(2-phenylethoxy)benzoic acid
• DB-060452
• A802934
• AKOS015915878
• 3-Iodo-4-phenethoxybenzoicacid
• 1131614-92-0
• DTXSID60660987

• InChIKey： LWAMBKZVXLXOGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13IO3/c16-13-10-12(15(17)18)6-7-14(13)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,17,18)
• SMILES： C1=CC=C(C=C1)CCOC2=C(C=C(C=C2)C(=O)O)I

Computed Properties

• Exact Mass: 367.99094g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 367.99094g/mol
• Heavy Atom Count: 19
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives